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Compound of Interest

Compound Name: Bromophenol Red

Cat. No.: B1214209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromophenol red is a sulfonphthalein dye widely utilized as a pH indicator in various

analytical and biological applications. Its distinct color transition and specific pH range make it

a valuable tool for monitoring acid-base reactions, particularly in the titration of weak bases with

strong acids. These application notes provide detailed protocols and technical data for the

effective use of bromophenol red in laboratory settings, with a focus on applications relevant

to pharmaceutical analysis and drug development.

Principle and Mechanism of Action
Bromophenol red functions as a weak acid. The molecule exists in two forms, a protonated

(acidic) form and a deprotonated (basic) form, which exhibit different colors. The equilibrium

between these two forms is dependent on the hydronium ion concentration (pH) of the solution.

The color change of bromophenol red is a result of a change in its chemical structure. In

acidic solutions, the indicator is in its protonated, non-ionized form, which is typically yellow to

orange. As the pH increases, the molecule deprotonates, leading to a structural rearrangement

and the formation of a quinoid structure, which is purple in its basic form. The transition

between these forms occurs over a specific pH range.
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Quantitative data for bromophenol red is summarized in the table below for easy reference

and comparison.

Property Value Reference

Chemical Name
5',5"-

Dibromophenolsulfonphthalein
N/A

Molecular Formula C₁₉H₁₂Br₂O₅S N/A

Molecular Weight 512.17 g/mol N/A

pKa ~6.51 [1]

pH Transition Range 5.2 - 6.8 [2]

Color in Acidic Medium Orange/Yellow [2]

Color in Basic Medium Purple [2]

Applications in Research and Drug Development
Due to its pH transition range, bromophenol red is particularly well-suited for the following

applications:

Titration of Weak Bases with Strong Acids: The equivalence point for this type of titration

typically occurs in the acidic pH range. The transition range of bromophenol red (pH 5.2-

6.8) makes it an excellent choice for accurately determining the endpoint of such titrations.[3]

Pharmaceutical Analysis: Many active pharmaceutical ingredients (APIs) are weak bases,

such as alkaloids and other nitrogen-containing compounds.[4][5] Titration with a strong acid

using bromophenol red as an indicator can be a straightforward and effective method for

the quantitative analysis and quality control of these substances.

Non-Aqueous Titrations: In non-aqueous solvents, the acidic or basic properties of

substances can be enhanced. Bromophenol red can be used as an indicator in the titration

of very weak bases with perchloric acid in a non-aqueous medium like glacial acetic acid.[6]

[7]
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Monitoring pH in Biological Systems: While not its primary use in titrations, the pH range of

bromophenol red is relevant to some biological systems, making it useful for indicating pH

changes in cell culture media and microbiological assays.[2]

Experimental Protocols
Preparation of Bromophenol Red Indicator Solution
(0.1% w/v)
Materials:

Bromophenol red powder

95% Ethanol

0.1 M Sodium hydroxide (NaOH) solution

Distilled or deionized water

100 mL volumetric flask

Beaker

Stirring rod

Procedure:

Weigh 0.1 g of bromophenol red powder and transfer it to a beaker.

Add 1.85 mL of 0.1 M NaOH solution to the beaker.

Add 20 mL of 95% ethanol and stir until the bromophenol red is completely dissolved.

Quantitatively transfer the solution to a 100 mL volumetric flask.

Dilute to the mark with distilled or deionized water.

Mix the solution thoroughly. Store in a tightly sealed, light-resistant bottle.
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Protocol for Titration of a Weak Base with a Strong Acid
(Example: Determination of Ammonia Concentration)
This protocol details the determination of the concentration of an ammonia (NH₃) solution by

titrating it with a standardized solution of hydrochloric acid (HCl).

Materials:

Ammonia solution of unknown concentration

Standardized 0.1 M Hydrochloric acid (HCl) solution

Bromophenol red indicator solution (0.1%)

50 mL Burette

25 mL Pipette

250 mL Erlenmeyer flask

Retort stand and burette clamp

White tile or white paper

Magnetic stirrer and stir bar (optional)

Procedure:

Rinse the burette with a small amount of the 0.1 M HCl solution and then fill it, ensuring no

air bubbles are present in the tip. Record the initial burette reading.

Pipette 25.00 mL of the ammonia solution into a 250 mL Erlenmeyer flask.

Add 2-3 drops of bromophenol red indicator solution to the flask. The solution should turn a

shade of purple.

Place the Erlenmeyer flask on a white tile under the burette to easily observe the color

change. If using a magnetic stirrer, add the stir bar and begin gentle stirring.
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Slowly add the HCl solution from the burette to the ammonia solution while constantly

swirling the flask (or with continuous stirring).

As the endpoint is approached, the purple color will begin to fade. Add the HCl drop by drop

until the solution turns from purple to yellow/orange. The endpoint is reached when a single

drop of HCl causes a permanent color change.

Record the final burette reading.

Repeat the titration at least two more times to ensure concordant results (volumes that agree

within ±0.1 mL).

Calculation of Molarity:

The concentration of the ammonia solution can be calculated using the following formula:

M₁V₁ = M₂V₂

Where:

M₁ = Molarity of the HCl solution

V₁ = Volume of the HCl solution used (final burette reading - initial burette reading)

M₂ = Molarity of the ammonia solution (unknown)

V₂ = Volume of the ammonia solution used (25.00 mL)

Therefore:

M₂ = (M₁ × V₁) / V₂
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Caption: Experimental workflow for acid-base titration using bromophenol red.
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Caption: Simplified mechanism of bromophenol red color change.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214209#using-bromophenol-red-for-acid-base-
titration-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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